N-(2-methoxyphenyl)-2-((4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[[4-oxo-3-(thiophen-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H19N3O4S2/c1-30-19-11-5-3-9-17(19)25-20(28)14-33-24-26-21-16-8-2-4-10-18(16)31-22(21)23(29)27(24)13-15-7-6-12-32-15/h2-12H,13-14H2,1H3,(H,25,28)
• InChI Key: AWNQNJBJFTZOQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CS4)OC5=CC=CC=C53
• Molecular Formula: C24H19N3O4S2
• Molecular Weight: 477.6 g/mol

Description

N-(2-methoxyphenyl)-2-((4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H19N3O4S2 and its molecular weight is 477.55. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyphenyl)-2-((4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyphenyl)-2-((4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anti-Inflammatory and Analgesic Agents : A study by Abu‐Hashem et al. (2020) in "Molecules" journal synthesized novel compounds derived from visnaginone and khellinone, which showed significant analgesic and anti-inflammatory activities. This research suggests that similar compounds, including the one , could be explored for their potential as COX inhibitors, offering a pathway for developing new anti-inflammatory and analgesic drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Anticancer Activity : Al-Sanea et al. (2020) investigated the anticancer activity of certain pyrimidine derivatives on 60 cancer cell lines, finding one compound with appreciable growth inhibition against eight cancer cell lines. This underscores the potential of pyrimidine derivatives in cancer research and the possibility of exploring similar compounds for anticancer activities (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

• Antimicrobial Activity : Kerru et al. (2019) synthesized novel thienopyrimidine linked rhodanine derivatives and evaluated their in vitro antimicrobial activity. Some compounds showed potent activity against various bacterial and fungal strains, suggesting the potential of thienopyrimidine derivatives as antimicrobial agents. This opens avenues for research into similar compounds for developing new antimicrobial therapies (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).